Cas no 361174-88-1 (1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3-Dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a morpholine substituent, exhibiting potential pharmacological relevance due to its structural features. The compound's purine core, combined with the morpholine and phenylpropyl groups, suggests possible interactions with biological targets, such as enzymes or receptors involved in signaling pathways. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. The presence of both lipophilic (phenylpropyl) and hydrophilic (morpholine) moieties may enhance solubility and bioavailability, supporting its utility in drug discovery. This compound is primarily of interest for preclinical studies investigating its biochemical properties and therapeutic potential.
1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
361174-88-1 structure
Product Name:1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:361174-88-1
MF:C20H25N5O3
MW:383.444204092026
CID:5906118
Update Time:2025-06-14

1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-8-morpholino-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-(4-morpholinyl)-7-(3-phenylpropyl)-
    • 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Inchi: 1S/C20H25N5O3/c1-22-17-16(18(26)23(2)20(22)27)25(10-6-9-15-7-4-3-5-8-15)19(21-17)24-11-13-28-14-12-24/h3-5,7-8H,6,9-14H2,1-2H3
    • InChI Key: SSCVQVFEFYBPMY-UHFFFAOYSA-N
    • SMILES: N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCOCC1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 599.1±60.0 °C(Predicted)
  • pka: 1.05±0.70(Predicted)

1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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Additional information on 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 361174-88-1)

The compound 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 361174-88-1) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular framework, featuring a morpholin-4-yl group and a 3-phenylpropyl side chain, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating enzymatic activity and receptor interactions, particularly in the context of neurological and metabolic disorders.

One of the most searched questions related to this compound is: "What are the biological targets of 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione?" Preliminary studies suggest that this molecule may interact with adenosine receptors, which play a critical role in regulating inflammation, cardiovascular function, and neurotransmission. The presence of the morpholine moiety enhances its solubility and bioavailability, making it a promising candidate for further investigation.

In the realm of synthetic chemistry, the compound's purine-2,6-dione core is a key structural motif found in many bioactive molecules. This has led to growing interest in its synthetic pathways and derivatization potential. Researchers are particularly keen on optimizing its synthesis to improve yield and purity, addressing common challenges such as regioselectivity and side reactions. The demand for high-purity CAS No. 361174-88-1 has surged, driven by its utility in high-throughput screening and medicinal chemistry projects.

Another trending topic is the compound's potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are exploring novel therapeutic agents that can modulate neuronal pathways. The 1,3-dimethyl substitution pattern in this molecule may contribute to its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug development. This aligns with the increasing focus on blood-brain barrier permeability in modern pharmacology.

From a commercial perspective, suppliers of 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are expanding their catalogs to meet the needs of academic and industrial researchers. The compound's CAS registry number (361174-88-1) serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the pharmaceutical industry shifts toward personalized medicine, the demand for specialized intermediates like this is expected to grow.

Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, proper handling and storage are essential to maintain its stability. Researchers frequently search for "storage conditions for CAS 361174-88-1", highlighting the need for clear guidelines on temperature sensitivity and light exposure. These practical aspects are crucial for ensuring reproducible experimental results.

In summary, 1,3-dimethyl-8-(morpholin-4-yl)-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug discovery to biochemical tool development—make it a valuable asset in modern research. As scientific understanding evolves, so too will the innovative uses of this versatile compound.

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